3-benzyl-2-thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one

• IUPAC Name: 3-benzyl-2-sulfanylidene-1H-pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C14H11N3OS/c18-13-11-7-4-8-15-12(11)16-14(19)17(13)9-10-5-2-1-3-6-10/h1-8H,9H2,(H,15,16,19)
• InChI Key: FEDNXGYKZBQYBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C3=C(NC2=S)N=CC=C3
• Molecular Formula: C14H11N3OS
• Molecular Weight: 269.32 g/mol

Description

3-benzyl-2-thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one is a heterocyclic compound that has attracted significant attention from researchers due to its potential applications in medicinal chemistry. This compound is known for its diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties. In

Scientific Research Applications

Antitumor Activity

• Compounds derived from pyrido[2,3-d]pyrimidin-4(1H)-one have shown significant antitumor activity. For instance, derivatives synthesized as potential inhibitors of dihydrofolate reductase and thymidylate synthase have demonstrated potent antitumor properties against various human tumor cell lines, highlighting the pyrrolo[2,3-d]pyrimidine scaffold's effectiveness in tumor inhibition (Gangjee et al., 2005). Similarly, another study reported the synthesis of benzo[6″,7″]cyclohepta[1″,2″:4′,5′]pyrido[2′,3′-d][1,2,4]triazolo[4,3-a]pyrimidin-5-ones with potent antitumor activity against liver and breast cancer cell lines (Edrees & Farghaly, 2017).

Antimicrobial Activity

• Novel 3-(2-(ethylthio)-6-phenyl-3,4-dihydropyrimidin-4-yl)-4H-benzo[h]chromen-4-one derivatives synthesized from 3-(6-Substituted phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-4-yl)-4H-benzo[h]chromen-4-one demonstrated moderate to good antibacterial properties against various gram-positive and gram-negative bacterial species (Lal et al., 2018).

Anti-inflammatory and Analgesic Activities

• Research into the anti-inflammatory and analgesic properties of 4-phenyl-2-thioxo-benzo[4,5]thieno[2,3-d]pyrimidines revealed potential therapeutic applications for the treatment of neoplasms, showcasing the structural versatility of pyrimidine derivatives in addressing inflammation and pain (Vega et al., 1991).

Antioxidant Properties

• Pyrimidine derivatives have also been explored for their antioxidant capabilities. For instance, new 5-benzoyl-4-(4-(methylthio)phenyl)-6-phenyl-1,2,3,4-tetrahydro-2-thioxo pyrimidine derivatives showed promising results in scavenging free radicals, indicating their potential as antioxidant agents (Akbas et al., 2018).

Anti-ulcer Activity

• The anti-ulcer activity of dihydropyrimidines has been documented, with certain derivatives showing significant activity compared to control groups. This suggests the potential of these compounds in the development of new therapeutic agents for ulcer treatment (Rana et al., 2011).